3-({[3-(ethoxycarbonyl)-4-(4-fluorophenyl)-2-thienyl]amino}carbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• IUPAC Name: 3-[[3-ethoxycarbonyl-4-(4-fluorophenyl)thiophen-2-yl]carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C22H20FNO5S/c1-2-29-22(28)18-15(11-5-7-14(23)8-6-11)10-30-20(18)24-19(25)16-12-3-4-13(9-12)17(16)21(26)27/h3-8,10,12-13,16-17H,2,9H2,1H3,(H,24,25)(H,26,27)
• InChI Key: GKQOAPLINABYCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)F)NC(=O)C3C4CC(C3C(=O)O)C=C4
• Molecular Formula: C22H20FNO5S
• Molecular Weight: 429.5 g/mol

Description

Synthesis Analysis

The synthesis of related bicyclic compounds often involves multi-step reactions, such as the Gewald synthesis technique for thiophene derivatives and the Vilsmeier-Haack reaction for pyrazole-4-carboxaldehyde derivatives. These methods highlight the complexity and versatility of synthesizing compounds with bicyclic and thiophene structures, providing insight into possible synthetic routes for the target compound (Puthran et al., 2019).

Molecular Structure Analysis

The molecular structure of bicyclic compounds can be determined using various spectroscopic techniques. For instance, single-crystal X-ray diffraction methods have been employed to resolve the structure of similar bicyclic compounds, shedding light on bond distances, angles, and hydrogen bonding patterns that could be analogous to the target compound's structure (Keller et al., 1995).

Chemical Reactions and Properties

Chemical reactions involving bicyclic compounds can lead to the formation of novel derivatives through processes such as cyclization and rearrangement. For example, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylates undergo cyclization to form furan derivatives under specific conditions, indicating the reactivity of such structures in forming cyclic compounds (Shipilovskikh et al., 2009).

Physical Properties Analysis

The physical properties of bicyclic compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various conditions. The crystal and molecular structure of related bicyclic acids have been extensively studied, providing valuable data on the arrangement and interaction of molecules in solid-state, which can be correlated to the physical properties of the target compound (Pfluger et al., 1973).

Chemical Properties Analysis

The chemical properties of such complex molecules, including reactivity, stability, and interaction with other chemicals, can be inferred from studies on similar structures. For instance, the rearrangement of bicyclic acid derivatives under acidic conditions showcases the compound's susceptibility to structural changes, which is fundamental to understanding its chemical behavior (Kobayashi et al., 1992).

Scientific Research Applications

Liquid Crystalline Properties

Compounds with structures incorporating bicyclic and fluorocarbon segments, such as "5-[[[2‘,5‘-Bis[(4‘ ‘-n-((perfluoroalkyl)alkoxy)benzoyl)oxy]benzyl]oxy]carbonyl]bicyclo[2.2.1]hept-2-enes", have been explored for their ability to induce smectic layering in nematic liquid crystals. These materials require specific lengths of hydrocarbon and fluorocarbon segments to organize into smectic layers, suggesting potential for the design of advanced liquid crystalline materials (Small & Pugh, 2002).

Diels–Alder Reactions

The Diels–Alder reaction, a cornerstone in synthetic organic chemistry, has been used to synthesize novel constrained carbocyclic amino acids from cyclopentadiene and ethyl (Z)-2-N-Boc-amino-3-nitroacrylate. This process produces ethyl 2-t-butoxycarbonylamino-3-endo-nitro-bicyclo[2.2.1]hept-5-ene-2-exo-carboxylate, highlighting the utility of bicyclic structures in synthesizing complex organic molecules (Caputo et al., 2006).

Heterocyclic Compound Synthesis

A novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carb-oxylic acids has been described, showcasing the versatility of heterocyclic compounds in pharmaceutical research and development (Santilli et al., 1971).

Antibacterial Agents

Pyridonecarboxylic acids, including compounds with bicyclic structures, have been investigated for their antibacterial activity. This research underlines the importance of bicyclic and heterocyclic compounds in the development of new antibiotics (Egawa et al., 1984).

Polymer Science

Bicyclic compounds with fluorocarbon segments have also been explored in the context of polymer science, specifically in the induction of smectic layering in liquid crystalline polymers, which could have implications for materials science and engineering applications (Pugh et al., 1997).